Cas no 94742-93-5 (Methyl 2-Cyano-5-methoxy-3-methylbenzoate)

• Product Name: Methyl 2-Cyano-5-methoxy-3-methylbenzoate
• CAS No: 94742-93-5
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD09800518
• CID: 798744
• PubChem ID: 27282384
• Update Time: 2025-04-19

Methyl 2-Cyano-5-methoxy-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-cyano-5-methoxy-3-methyl-, methyl ester
• METHYL 2-CYANO-5-METHOXY-3-METHYLBENZOATE
• 2-Cyano-5-methoxy-3-methyl-benzoic acid methyl ester
• AKOS027326948
• A922384
• CS-0172094
• METHYL2-CYANO-5-METHOXY-3-METHYLBENZOATE
• MFCD09800518
• AS-38087
• DTXSID20650728
• 94742-93-5
• Benzoic acid, 2-cyano-5-methoxy-3-methyl-, methyl ester
• Methyl 2-Cyano-5-methoxy-3-methylbenzoate

• MDL： MFCD09800518
• Inchi： 1S/C11H11NO3/c1-7-4-8(14-2)5-9(10(7)6-12)11(13)15-3/h4-5H,1-3H3
• InChI Key： JJKRBBVZOOUCFC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C(C#N)=C(C)C=1

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 1.8

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.17
• Boiling Point: 355.9°Cat760mmHg
• Flash Point: 155.5°C
• Refractive Index: 1.524
• PSA: 59.32000
• LogP: 1.66188

Methyl 2-Cyano-5-methoxy-3-methylbenzoate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature